Cas no 42754-69-8 (1H-Pyrazolo[3,4-d]pyrimidin-4-amine,3-phenyl-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,3-phenyl-
• CAS No: 42754-69-8
• MF: C₁₁H₉N₅
• MW: 211.222660779953
• CID: 328422
• PubChem ID: 14638904
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-d]pyrimidin-4-amine,3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,3-phenyl-
• 3-phenyl-2H-pyrazolo[3,4-d]pyrimidin-4-amine
• 3-phenyl-1(2)H-pyrazolo[3,4-d]pyrimidin-4-ylamine
• 3-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 3-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylamine
• 3-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4-amine
• 4-Amino-3-phenyl-pyrazolo<3,4-d>pyrimidin
• 4-Amino-3-phenylpyrazolo<3,4-d>pyrimidine
• PYRAZOLO[3,4-D]PYRIMIDIN-4-AMINE,3-PHENYL
• MB69429
• PD120867
• EN300-634563
• PYRAZOLO[3,4-D]PYRIMIDIN-4-AMINE, 3-PHENYL-
• 42754-69-8
• JPWZTNIDHIJKIS-UHFFFAOYSA-N
• BDBM123758
• 3-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (17)
• BDBM178081
• SCHEMBL408618
• SCHEMBL8326897
• CHEMBL1241104

• Inchi： 1S/C11H9N5/c12-10-8-9(7-4-2-1-3-5-7)15-16-11(8)14-6-13-10/h1-6H,(H3,12,13,14,15,16)
• InChI Key： JPWZTNIDHIJKIS-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=C2C(N)=NC=NC2=N1

Computed Properties

• Exact Mass: 211.08600
• Monoisotopic Mass: 211.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• PSA: 80.48000
• LogP: 2.18330